Cas no 2229314-56-9 (2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine)

• Product Name: 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine
• CAS No: 2229314-56-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5854400
• PubChem ID: 165864145
• Update Time: 2025-11-01

2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine
• 2-[(3-methoxyazetidin-3-yl)methyl]-3-methylpyrazine
• 2229314-56-9
• EN300-1742967

• Inchi： 1S/C10H15N3O/c1-8-9(13-4-3-12-8)5-10(14-2)6-11-7-10/h3-4,11H,5-7H2,1-2H3
• InChI Key： AYRJEGXCRTXQMC-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C(C)=NC=CN=2)CNC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47Ų

Additional information on 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine

2-(3-Methoxyazetidin-3-yl)methyl-3-methylpyrazine: A Comprehensive Overview

The compound with CAS No 2229314-56-9, known as 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazine ring with a substituted azetidine group. The pyrazine moiety, a six-membered aromatic ring with two nitrogen atoms, is a common structural element in various bioactive compounds. The azetidine ring, a four-membered cyclic amine, adds complexity to the molecule and potentially enhances its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. The methoxy group attached to the azetidine ring is particularly interesting, as it may influence the molecule's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a component of combination therapies.

In addition to its therapeutic potential, 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine has also been investigated for its role in materials science. Its rigid structure and aromaticity make it a candidate for use in the development of advanced materials, such as organic semiconductors and sensors. Researchers have explored its electronic properties and found that it exhibits desirable charge transport characteristics, which could be harnessed in next-generation electronic devices.

The synthesis of 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine involves a multi-step process that combines principles from both organic synthesis and catalysis. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent functionalization of the pyrazine moiety. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

From a structural standpoint, the molecule's molecular weight is approximately 241 g/mol, with a molecular formula of C11H15N3O. Its physical properties, such as melting point and solubility, are critical factors in determining its suitability for various applications. Experimental data indicate that the compound has moderate solubility in common organic solvents, which facilitates its handling during chemical reactions.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential and pave the way for clinical trials. Additionally, exploratory studies into its use in green chemistry applications are underway, highlighting its versatility as a chemical building block.

In conclusion, 2-(3-methoxyazetidin-3-yl)methyl-3-methylpyrazine (CAS No 2229314-56-9) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with promising biological activity and versatile chemical properties, positions it as a valuable asset in both academic research and industrial applications. As our understanding of this compound continues to grow, so too does its potential to contribute to advancements in medicine and materials science.